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Compound of Interest

Compound Name: Sodium cyanide

Cat. No.: B046578

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing
sodium cyanide concentration for efficient gold extraction experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the primary chemical reaction in gold cyanidation?

Al: The dissolution of gold in a cyanide solution is described by the Elsner Equation. In this
reaction, gold is oxidized and forms a stable, water-soluble gold-cyanide complex, allowing it to
be separated from the ore. The overall equation is: 4 Au + 8 NaCN + Oz + 2 H20 - 4
Na[Au(CN)z] + 4 NaOH.[1][2]

Q2: What is a typical starting concentration for sodium cyanide in gold leaching?

A2: A typical sodium cyanide concentration for gold leaching ranges from 300 to 500 parts per
million (ppm) NaCN.[3] Some bottle roll tests may use a standardized starting concentration of
1 kg of NaCN per tonne of ore.[4] The optimal concentration depends on various factors,
including ore mineralogy and particle size.[5][6][7]

Q3: How does pH influence the efficiency and safety of the cyanidation process?
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A3: Maintaining an alkaline pH, typically between 10 and 11, is crucial.[3] This prevents the
cyanide from converting into highly toxic hydrogen cyanide (HCN) gas, which is volatile and
reduces the amount of cyanide available for leaching.[3][8] Lime (calcium oxide) or sodium
hydroxide is commonly used to control the pH.[3][9]

Q4: Why is dissolved oxygen essential for gold cyanidation?

A4: Dissolved oxygen is a critical component in the chemical reaction that dissolves gold.[6]
Low levels of dissolved oxygen can slow down or halt the leaching process.[6][10] To ensure
sufficient oxygen, air or pure oxygen may be injected into the leaching tanks, aiming for levels
around 8-10 ppm.[3]

Q5: What are "cyanicides" and how do they affect the process?

A5: Cyanicides are substances that react with cyanide, making it unavailable for gold
dissolution and leading to increased reagent consumption. Common cyanicides include copper,
zinc, iron, and arsenic-containing minerals.[1][6][11] For instance, copper minerals readily
dissolve in cyanide solutions and can significantly increase the consumption of sodium
cyanide.[1][12][13]

Troubleshooting Guides

Problem 1: Low Gold Recovery

Q: My gold recovery is lower than expected. What are the potential causes and how can |
troubleshoot this?

A: Low gold recovery can stem from several issues related to ore characteristics and process
parameters.

« Insufficient Cyanide Concentration: The cyanide concentration may be too low to effectively
dissolve the gold.[5] Verify the free cyanide concentration in your leach solution using
titration and adjust as necessary.

e Poor Gold Liberation: The gold may be locked within other minerals. Ensure the ore is
ground to an optimal particle size (typically 80% passing 75 microns) to expose the gold
particles to the cyanide solution.[3]
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o Low Dissolved Oxygen: Oxygen is a key reactant.[6] Ensure adequate aeration or oxygen
injection to maintain dissolved oxygen levels above 8 mg/L.[9]

e Improper pH: If the pH is too low (below 10), it can lead to the formation of HCN gas,
reducing the effective cyanide concentration.[3] Monitor and maintain the pH between 10 and
11.[3]

e Presence of "Preg-Robbing" Materials: Some ores contain carbonaceous matter that can
adsorb the dissolved gold-cyanide complex from the solution, a phenomenon known as
"preg-robbing," which reduces recovery.[6][11]

« Interfering Minerals: Minerals like pyrite, arsenopyrite, and pyrrhotite can consume cyanide
and oxygen, hindering gold dissolution.[6][11] Pre-treatment of the ore may be necessary in
such cases.

Problem 2: High Sodium Cyanide Consumption

Q: I'm observing excessively high consumption of sodium cyanide. What could be the cause
and what are the solutions?

A: High cyanide consumption is a common issue, often caused by the ore's mineralogy.

e Presence of Cyanicides: The primary cause is often the presence of cyanide-consuming
minerals, especially copper minerals.[12][13] For every 1% of reactive copper, as much as
30 kg/t of NaCN can be consumed.[12]

o Solution: Consider ore pre-treatment methods like flotation to remove copper minerals
before cyanidation.[12][13]

» High Slurry Concentration: While a higher slurry concentration can increase throughput, it
can also lead to higher reagent consumption. It's necessary to find a balance between
leaching efficiency and production costs.[5]

 Incorrect pH Level: Operating outside the optimal pH range of 10-11 can lead to cyanide loss
through volatilization as HCN gas.[3]
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o Excessive Cyanide Concentration: Using a cyanide concentration that is significantly higher
than necessary will not improve gold recovery and leads to waste.[3][5] The optimal
concentration should be determined through experimental testing.

Data Presentation: Key Leaching Parameters

The following table summarizes the typical operational parameters for efficient gold

cyanidation.
Parameter Recommended Range Purpose & Notes
Acts as the primary lixiviant to
Sodium Cyanide (NaCN) dissolve gold.[3] The optimal
, 300 - 500 ppm
Concentration level depends on ore
characteristics.
Prevents the formation of toxic
HCN gas and ensures cyanide
pH Level 10-11 N o )
stability.[3] Maintained using
lime or NaOH.
Essential oxidant for the gold
) dissolution reaction.[9] Can be
Dissolved Oxygen (DO) > 8 mg/L o
supplemented with air or pure
oxygen.[3]
Ensures adequate liberation of
Particle Size (Grind) ~80% passing 75 um gold particles for contact with
the cyanide solution.[3]
Affects reagent consumption
i and mixing efficiency.[9] Higher
Slurry Concentration (% ] i
Solids) 40% - 50% density can reduce equipment
olids
size but may increase reagent
use.[5]
Varies based on ore
) ] mineralogy and particle size.[9]
Leaching Time 24 - 48 hours

Refractory ores may require

longer residence times.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.xinhaimining.com/newo/5-factors-affecting-gold-extraction-efficiency-by-cyanide.html
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.jxscmachine.com/id/baru/understanding-the-gold-cyanide-extraction-process/
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.jxscmachine.com/id/baru/understanding-the-gold-cyanide-extraction-process/
https://www.xinhaimining.com/newo/5-factors-affecting-gold-extraction-efficiency-by-cyanide.html
https://www.jxscmachine.com/id/baru/understanding-the-gold-cyanide-extraction-process/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols

Protocol 1: Standard Bottle Roll Test for Optimizing
NaCN Concentration

This protocol outlines a standard laboratory procedure to determine the optimal sodium
cyanide concentration for a given gold ore sample.

1. Sample Preparation:

» Obtain a representative ore sample.
» Dry the ore and crush it to the desired particle size (e.g., 80% passing 75 pum).[14]
» Homogenize the crushed sample thoroughly to ensure consistency across tests.

2. Test Setup:

» Weigh a specific amount of the prepared ore (e.g., 500g or 1000g) and place it into a leach
bottle.[10][14]

o Calculate and add the required volume of water to achieve the target slurry density (e.g.,
50% solids).[10][15]

o Agitate the slurry and measure the natural pH. Adjust the pH to the target level (e.g., 10.5)
using a lime slurry or NaOH solution.[10]

3. Leaching Procedure:

e Prepare a stock solution of sodium cyanide (e.g., 20% w/v).[15]

¢ Add a calculated amount of the NaCN stock solution to achieve the desired starting
concentration for the first test (e.g., 300 ppm).

o Seal the bottle, ensuring a small hole is present in the lid to allow for air exchange, and place
it on a bottle roller set to a constant speed (e.g., 30-32 rpm).[4][10]

¢ Run parallel tests with varying NaCN concentrations (e.g., 300, 400, 500, 600 ppm) to
determine the optimum.

4. Sampling and Analysis:
e Collect slurry samples at predetermined time intervals (e.g., 2, 4, 8, 12, 24, and 48 hours).

[10]
e For each sample, filter the slurry to separate the pregnant solution from the solid tailings.
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» Analyze the pregnant solution for dissolved gold concentration using methods like Atomic
Absorption Spectroscopy (AAS).[16]

» Analyze the solution for free cyanide concentration using silver nitrate titration (see Protocol
2).[15]

o After each sampling, replenish the cyanide to maintain the target concentration.[4][14]

5. Data Interpretation:

e Plot gold extraction (%) versus time for each NaCN concentration.

» Plot cyanide consumption versus time.

o The optimal NaCN concentration is the one that achieves the highest gold recovery with the
most economical cyanide consumption.

Protocol 2: Free Cyanide Analysis by Silver Nitrate
Titration

This method is used to determine the concentration of free cyanide in the leach solution.
1. Reagents and Equipment:

o Standardized silver nitrate (AgNOs) solution (0.1M).
e Potassium iodide (KI) indicator.

e Ammonia solution (6M).

o Burette, conical flask, and pipette.

2. Procedure:

» Pipette a known volume of the pregnant leach solution into a conical flask.

e Add approximately 75 mL of deionized water.

e Add 5-6 mL of 6M ammonia solution and a small amount (approx. 1/8 tsp) of potassium
iodide indicator.[17]

« Titrate the solution with the standardized silver nitrate solution.[17]

3. Endpoint Determination:

e The endpoint is reached upon the formation of a permanent pale yellow opalescence or
turbidity, which indicates that all free cyanide has reacted.[17]

4. Calculation:
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» Record the volume of silver nitrate solution used.
o Calculate the free sodium cyanide concentration using the known molarity of the AgQNOs
solution and the volume of the sample.

Visualizations
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Representative Ore Sample
Crush & Grind to Target Size
(e.g., 80% < 75um)
Homogenize Sample
Prepare Slurry
(Ore + Water)

Adjust pH to 10-11
(with Lime)
Add NaCN to Target Conc.

Place on Rollers
(24-48 hours)

Sample at Intervals
(2, 4, 8, 24, 48h)
Analyze Solution for Gold (AAS)

Filter Slurry

Analyze Solution for Free CN-
(Titration)

Plot Gold Recovery vs. Time

Compare Results for
Different NaCN Concentrations

Determine Optimal NaCN
(Max Recovery, Min Consumption)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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